Cas no 2229349-69-1 (methyl 4-amino-3-(5-bromo-3-methylfuran-2-yl)butanoate)

• Product Name: methyl 4-amino-3-(5-bromo-3-methylfuran-2-yl)butanoate
• CAS No: 2229349-69-1
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 5965852
• PubChem ID: 165734984
• Update Time: 2025-05-28

methyl 4-amino-3-(5-bromo-3-methylfuran-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(5-bromo-3-methylfuran-2-yl)butanoate
• 2229349-69-1
• EN300-1934134

• Inchi： 1S/C10H14BrNO3/c1-6-3-8(11)15-10(6)7(5-12)4-9(13)14-2/h3,7H,4-5,12H2,1-2H3
• InChI Key： DIDTUOQXYSEFET-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(CN)CC(=O)OC)O1

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 4-amino-3-(5-bromo-3-methylfuran-2-yl)butanoate

Exploring Methyl 4-amino-3-(5-bromo-3-methylfuran-2-yl)butanoate (CAS No. 2229349-69-1): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl 4-amino-3-(5-bromo-3-methylfuran-2-yl)butanoate (CAS No. 2229349-69-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its furan ring and ester functionality, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical development, and material science.

The molecular structure of methyl 4-amino-3-(5-bromo-3-methylfuran-2-yl)butanoate combines a 5-bromo-3-methylfuran moiety with an amino butanoate ester, offering a rich platform for chemical modifications. This hybrid architecture is particularly appealing for designing bioactive molecules, as the bromine substituent enhances reactivity in cross-coupling reactions, while the ester group provides a handle for further derivatization. Such properties align with current trends in green chemistry and sustainable synthesis, where efficiency and atom economy are prioritized.

One of the most searched topics related to this compound revolves around its synthetic routes and scalability. Recent publications highlight innovative methods to optimize its production, including catalytic bromination and enantioselective amination. These advancements address the growing demand for high-purity intermediates in pharmaceutical manufacturing, where impurities can significantly impact drug efficacy and safety. Additionally, the compound’s role in peptide mimetics and small-molecule probes has sparked interest among biologists studying protein-protein interactions.

From an industrial perspective, methyl 4-amino-3-(5-bromo-3-methylfuran-2-yl)butanoate is often discussed in the context of intellectual property and patent landscapes. Its structural novelty has led to multiple filings in areas like kinase inhibitors and antiviral agents, reflecting its potential in addressing unmet medical needs. Furthermore, the compound’s lipophilicity and bioavailability profiles make it a candidate for prodrug development, a hot topic in precision medicine.

Environmental and regulatory considerations also play a role in the discourse around this chemical. While not classified as hazardous, its brominated furan core necessitates careful handling to align with REACH compliance and waste management protocols. Researchers emphasize the importance of lifecycle assessment (LCA) when integrating such intermediates into large-scale processes, ensuring alignment with circular economy principles.

In summary, methyl 4-amino-3-(5-bromo-3-methylfuran-2-yl)butanoate (CAS No. 2229349-69-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from medicinal chemistry to materials engineering—underscore its value as a building block for future scientific breakthroughs. As the field evolves, staying updated on its synthetic methodologies and emerging applications will be crucial for stakeholders across industries.